Cas no 390810-90-9 (Benzoic acid, 2,5-bis(phenylethynyl)-, methyl ester)
390810-90-9 structure
Product Name:Benzoic acid, 2,5-bis(phenylethynyl)-, methyl ester
CAS No:390810-90-9
MF:C24H16O2
MW:336.382646560669
CID:1495937
Update Time:2024-08-23
Benzoic acid, 2,5-bis(phenylethynyl)-, methyl ester Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 2,5-bis(phenylethynyl)-, methyl ester
- Benzoic acid, 2,5-bis(2-phenylethynyl)-, methyl ester
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- Inchi: 1S/C24H16O2/c1-26-24(25)23-18-21(13-12-19-8-4-2-5-9-19)15-17-22(23)16-14-20-10-6-3-7-11-20/h2-11,15,17-18H,1H3
- InChI Key: RJBWILLXLMAVJX-UHFFFAOYSA-N
- SMILES: C(OC)(=O)C1=CC(C#CC2=CC=CC=C2)=CC=C1C#CC1=CC=CC=C1
Computed Properties
- Exact Mass: 336.11508
Experimental Properties
- Density: 1.21±0.1 g/cm3(Predicted)
- Boiling Point: 524.2±45.0 °C(Predicted)
- PSA: 26.3
Benzoic acid, 2,5-bis(phenylethynyl)-, methyl ester Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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